Cas no 112929-80-3 (2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI))

2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI) structure
112929-80-3 structure
Product Name:2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI)
CAS No:112929-80-3
MF:C8H14N2O3
MW:186.208362102509
CID:129988
PubChem ID:53428574
Update Time:2025-04-19

2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI)
    • ETHYL (2R,5S)-5-METHYL-6-OXOPIPERAZINE-2-CARBOXYLATE
    • ethyl 5-methyl-6-oxopiperazine-2-carboxylate
    • DTXSID20699798
    • 112929-80-3
    • 2-Piperazinecarboxylicacid,5-methyl-6-oxo-,ethylester,(2R-cis)-(9CI)
    • Inchi: 1S/C8H14N2O3/c1-3-13-8(12)6-4-9-5(2)7(11)10-6/h5-6,9H,3-4H2,1-2H3,(H,10,11)
    • InChI Key: ZIAHXHVHWPUQAE-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CNC(C)C(N1)=O)=O

Computed Properties

  • Exact Mass: 186.10052
  • Monoisotopic Mass: 186.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 67.43
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